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Compound Name: Di(2-thienyl)acetic acid

Cat. No.: B1294454

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Di(2-thienyl)acetic acid, a
heterocyclic carboxylic acid with potential applications in pharmaceutical and materials science
research. This document details the compound's chemical identity, physical and chemical
properties, and outlines a key synthetic methodology. The CAS number for Di(2-thienyl)acetic
acid is 4408-82-6.[1] This guide is intended to serve as a foundational resource for researchers
and professionals engaged in the study and application of thiophene-containing compounds.

Chemical Identity and Properties

Di(2-thienyl)acetic acid, also known as Bis(2-thienyl)acetic acid, is characterized by a central
acetic acid moiety substituted with two 2-thienyl groups.[2] This structure imparts unique
chemical properties that make it a subject of interest in various fields of chemical synthesis.

Physicochemical Data

A summary of the key physicochemical properties of Di(2-thienyl)acetic acid is presented in
the table below.
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Property Value Reference
CAS Number 4408-82-6 [1]
Molecular Formula C10Hs02S2 [1]
Molecular Weight 224.30 g/mol [1]
Purity >95% [3]

Further experimental data on properties such as melting point, boiling point, and solubility are
not readily available in the reviewed literature and would require experimental determination.

Synthesis of Di(2-thienyl)acetic Acid

While specific, detailed experimental protocols for the synthesis of Di(2-thienyl)acetic acid are
not extensively reported in readily available literature, a general synthetic approach can be
inferred from standard organic chemistry principles. A plausible method involves the reaction of
a suitable precursor, followed by hydrolysis.

General Synthetic Pathway

A potential synthetic route to Di(2-thienyl)acetic acid is outlined below. This pathway is a
hypothetical representation based on common organic reactions.
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Caption: A plausible synthetic pathway for Di(2-thienyl)acetic acid.
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Experimental Considerations

Due to the limited availability of detailed experimental protocols, researchers should approach
the synthesis of Di(2-thienyl)acetic acid with careful consideration of standard laboratory
practices for organic synthesis. This includes conducting reactions under appropriate
atmospheric conditions, using purified reagents and solvents, and monitoring reaction progress
using techniques such as Thin Layer Chromatography (TLC).

Potential Applications and Biological Activity

While direct in vivo studies on Di(2-thienyl)acetic acid are lacking, the structural motif of
thiophene-containing carboxylic acids is present in a number of biologically active molecules.
Thiophene derivatives have been investigated for a range of therapeutic applications.

Postulated Bioactivity

Based on the known activities of structurally related compounds, it is hypothesized that Di(2-
thienyl)acetic acid could exhibit anti-inflammatory and analgesic properties.[4] The thiophene
acetic acid moiety is a component of several compounds explored for their anti-inflammatory
effects.[4] A potential mechanism of action for such effects could involve the inhibition of
enzymes in the inflammatory cascade, such as cyclooxygenase (COX).[4]

The thiophene ring is a structural alert in drug metabolism, as it can be bioactivated by
cytochrome P450 enzymes to form reactive metabolites. This is a critical consideration in the
development of any thiophene-containing drug candidate.

Conclusion

Di(2-thienyl)acetic acid (CAS 4408-82-6) is a chemical compound with potential for further
investigation in medicinal chemistry and materials science. This technical guide has
summarized the currently available information on its chemical identity and properties. The lack
of detailed experimental protocols and biological data highlights the opportunity for further
research to explore the synthesis and potential applications of this molecule. Researchers are
encouraged to use this guide as a starting point for their investigations into the properties and
utility of Di(2-thienyl)acetic acid.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1294454?utm_src=pdf-body
https://www.benchchem.com/product/b1294454?utm_src=pdf-body
https://www.benchchem.com/product/b1294454?utm_src=pdf-body
https://www.benchchem.com/product/b1294454?utm_src=pdf-body
https://www.benchchem.com/pdf/Bioactivity_Profile_of_Acetylamino_2_thienyl_acetic_acid_An_In_Vivo_Perspective_and_Comparison_with_Structural_Analogs.pdf
https://www.benchchem.com/pdf/Bioactivity_Profile_of_Acetylamino_2_thienyl_acetic_acid_An_In_Vivo_Perspective_and_Comparison_with_Structural_Analogs.pdf
https://www.benchchem.com/pdf/Bioactivity_Profile_of_Acetylamino_2_thienyl_acetic_acid_An_In_Vivo_Perspective_and_Comparison_with_Structural_Analogs.pdf
https://www.benchchem.com/product/b1294454?utm_src=pdf-body
https://www.benchchem.com/product/b1294454?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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